Cas no 16400-72-9 (2H-Pyran-2-one,6-heptyl-5,6-dihydro-)

2H-Pyran-2-one,6-heptyl-5,6-dihydro- structure
16400-72-9 structure
Product Name:2H-Pyran-2-one,6-heptyl-5,6-dihydro-
CAS No:16400-72-9
MF:C12H20O2
MW:196.286004066467
CID:144656
Update Time:2025-04-19

2H-Pyran-2-one,6-heptyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,6-heptyl-5,6-dihydro-
    • 5-HYDROXY-2-DECENOIC ACID LACTONE
    • 2-dodecen-1,5-olide
    • 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
    • 4-hydroxy-6-heptylpyran-2-one
    • 5-Hydroxy-2-dodecensaeure-lacton
    • 6-heptyl-4-hydroxy-2-pyrone
    • 6-heptyl-5,6-dihydro-2H-pyran-2-one
    • 6-heptyl-5,6-dihydro-pyran-2-one
    • CHEBI:102482
    • CHEMBL7309
    • CTK3I1622
    • SureCN6911155
    • Inchi: 1S/C12H20O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h7,10-11H,2-6,8-9H2,1H3
    • InChI Key: XPTXKXKPWKNYKB-UHFFFAOYSA-N
    • SMILES: CCCCCCCC1OC(=O)C=CC1

Computed Properties

  • Exact Mass: 196.1464
  • Monoisotopic Mass: 196.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.946
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 130.8°C
  • Refractive Index: 1.46
  • PSA: 26.3
  • LogP: 2.43840

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